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Compound of Interest

Compound Name: Methyl 4-oxohexanoate

Cat. No.: B1581184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-oxohexanoate, a

versatile keto-ester with significant applications in organic synthesis, particularly in the

pharmaceutical and fine chemical industries. This document details its physicochemical

properties, synthesis, spectral characteristics, reactivity, and safety information, presented in a

format tailored for scientific professionals.

Chemical Identity and Physicochemical Properties
Methyl 4-oxohexanoate, also known as methyl homolevulinate, is a bifunctional organic

compound containing both a ketone and a methyl ester functional group.[1] This unique

structural feature makes it a valuable intermediate for the synthesis of more complex

molecules.[2][3]

Table 1: Physicochemical Properties of Methyl 4-oxohexanoate
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Property Value Source

CAS Number 2955-62-6 [1]

Molecular Formula C₇H₁₂O₃ [1]

Molecular Weight 144.17 g/mol [1][4]

IUPAC Name methyl 4-oxohexanoate [1]

Synonyms
Methyl homolevulinate, 4-oxo-

hexanoic acid methyl ester
[1][5]

Appearance Colorless to off-white liquid [6]

Boiling Point

201.00 °C @ 760.00 mm Hg

(estimated) 106-107 °C @ 18

Torr

[5][6]

Density 1.027 g/cm³ [6]

Flash Point
172.00 °F (77.90 °C)

(estimated)
[5]

Vapor Pressure
0.300000 mmHg @ 25.00 °C

(estimated)
[5]

Water Solubility
4.566e+004 mg/L @ 25 °C

(estimated)
[5]

logP (o/w) 0.400 (estimated) [5]

Storage Temperature
Room temperature, sealed in a

dry environment
[6][7]

Spectroscopic Data
The structural elucidation of Methyl 4-oxohexanoate is supported by various spectroscopic

techniques. The key spectral data are summarized below.

Table 2: Spectroscopic Data for Methyl 4-oxohexanoate
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Technique Data Source

¹³C NMR
Spectra available, indicative of

7 distinct carbon environments.
[1]

Mass Spectrometry (GC-MS)

Molecular Ion (M+): m/z 144.

Key fragments at m/z 115, 57,

and 55.

[1]

Infrared (IR) Spectroscopy

Vapor phase IR spectra

available, showing

characteristic C=O stretches

for ketone and ester functional

groups.

[1]

Note: While the presence of spectral data is confirmed, detailed peak lists with chemical shifts

and coupling constants are best obtained from spectral databases and may vary slightly based

on experimental conditions.

Synthesis and Experimental Protocols
Methyl 4-oxohexanoate can be synthesized through the esterification of 4-oxohexanoic acid.

A detailed experimental protocol is provided below.

Synthesis of Methyl 4-oxohexanoate from 4-
oxohexanoic Acid
This method involves the reaction of 4-oxohexanoic acid with iodomethane in the presence of a

base.

Experimental Protocol:

Reaction Setup: To a stirring suspension of 8.15 g (25 mmol) of cesium carbonate (Cs₂CO₃)

in dimethylformamide (DMF), add 5.79 g (44 mmol) of 4-oxohexanoic acid.

Addition of Reagent: After 5 minutes of stirring, add 6.81 g (48 mmol) of iodomethane to the

reaction mixture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-oxohexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-oxohexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-oxohexanoate
https://www.benchchem.com/product/b1581184?utm_src=pdf-body
https://www.benchchem.com/product/b1581184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Conditions: Stir the reaction mixture at ambient temperature for 16 hours.

Work-up: Add 250 mL of ethyl acetate (EtOAc) and 250 mL of water (H₂O) to the reaction

mixture.

Extraction: Separate the layers and wash the organic layer three times with 250 mL of H₂O.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under vacuum.

Yield: The reported yield of Methyl 4-oxohexanoate is 4.15 g (65%).[8]

Reactants
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Synthesis workflow for Methyl 4-oxohexanoate.

Reactivity and Chemical Compatibility
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The reactivity of Methyl 4-oxohexanoate is dictated by its two functional groups: the ketone

and the ester.

Ketone Group: The ketone carbonyl is susceptible to nucleophilic attack, allowing for a

variety of reactions such as reductions to the corresponding alcohol, Grignard reactions, and

Wittig reactions. The ketone is generally more reactive towards nucleophiles than the ester.

[9]

Ester Group: The ester can undergo hydrolysis under acidic or basic conditions to yield 4-

oxohexanoic acid and methanol. It can also be reduced, typically with strong reducing agents

like lithium aluminum hydride, to form a diol. Transesterification reactions are also possible in

the presence of an alcohol and a catalyst.

Enolate Formation: The protons alpha to both carbonyl groups can be deprotonated by a

suitable base to form an enolate, which can then participate in various carbon-carbon bond-

forming reactions.

Table 3: Chemical Compatibility

Material/Chemical Class Compatibility Notes

Strong Oxidizing Agents Incompatible May cause vigorous reactions.

Strong Reducing Agents Incompatible
Can reduce the ketone and/or

ester functionalities.

Strong Acids Incompatible
Can catalyze hydrolysis of the

ester.

Strong Bases Incompatible

Can catalyze hydrolysis of the

ester and promote self-

condensation reactions.

Plastics and Elastomers Testing recommended

Compatibility with materials

like EPDM, Neoprene, and

various plastics should be

verified for specific

applications.[10][11][12]
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Applications in Drug Discovery and Development
Methyl 4-oxohexanoate serves as a key building block in the synthesis of various

pharmaceutical compounds and other fine chemicals. Its bifunctional nature allows for the

construction of complex molecular architectures.[2][3] While specific examples directly citing

the use of Methyl 4-oxohexanoate in the synthesis of marketed drugs are not readily available

in the public domain, its structural motifs are found in numerous bioactive molecules. Keto-

esters, in general, are pivotal intermediates in the synthesis of heterocyclic compounds, which

form the core of many pharmaceuticals.

Key Properties

Primary Applications
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Applications of Methyl 4-oxohexanoate.

As no direct involvement in signaling pathways has been identified for this compound, the

above diagram illustrates the logical relationship between its core properties and its primary

applications.

Safety and Handling
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While comprehensive toxicological data for Methyl 4-oxohexanoate is not readily available,

general precautions for handling laboratory chemicals should be observed.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,

and a lab coat.

Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor. Use in a well-ventilated

area.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away

from heat and sources of ignition.[6][7]

Toxicity: The oral, dermal, and inhalation toxicity have not been determined.[5] For the

structurally related compound methyl 4-oxobutanoate, skin, eye, and respiratory irritation are

potential hazards.[13]

Conclusion
Methyl 4-oxohexanoate (CAS: 2955-62-6) is a valuable and versatile chemical intermediate

with significant potential in organic synthesis. Its bifunctional nature allows for a wide range of

chemical transformations, making it a key building block for the synthesis of complex molecules

in the pharmaceutical, agrochemical, and fragrance industries. A thorough understanding of its

properties, reactivity, and safe handling procedures is essential for its effective and safe

utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

